Cas no 3690-18-4 (N-phenyl-3-(pyrrolidin-1-yl)butanamide)

• Product Name: N-phenyl-3-(pyrrolidin-1-yl)butanamide
• CAS No: 3690-18-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1479940
• PubChem ID: 107151
• Update Time: 2025-04-21

N-phenyl-3-(pyrrolidin-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-3-(pyrrolidin-1-yl)butanamide
• N-phenyl-3-pyrrolidin-1-ylbutanamide
• BRN 0166542
• 1-Pyrrolidinepropanamide, beta-methyl-N-phenyl-
• 3690-18-4
• Anilide de l'acide (pyrrolidino-N)-3-n-butyrique
• Anilide de l'acide (pyrrolidino-N)-3-n-butyrique [French]
• Propionanilide, 2-methyl-2-pyrrolidinyl-
• N-Phenyl-3-(pyrrolidin-1-yl)butanimidic acid
• 3-Pyrrolidinylbutyranilide
• beta-(N-Pyrrolidyl)-butyroanilid
• WS-10
• 4-20-00-00209 (Beilstein Handbook Reference)
• beta-Methyl-1-pyrrolidinepropionanilide
• DTXSID70958100
• Anilide of (pyrrolidino-N)-3-N-butyric acid

• Inchi： 1S/C14H20N2O/c1-12(16-9-5-6-10-16)11-14(17)15-13-7-3-2-4-8-13/h2-4,7-8,12H,5-6,9-11H2,1H3,(H,15,17)
• InChI Key： IYKDWKLABAJFHA-UHFFFAOYSA-N
• SMILES： O=C(CC(C)N1CCCC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.0151 (rough estimate)
• Boiling Point: 374.49°C (rough estimate)
• Refractive Index: 1.5110 (estimate)
• PSA: 32.34